Cas no 858523-65-6 (2-(dimethylamino)-1-phenylethyl(methyl)amine)

2-(dimethylamino)-1-phenylethyl(methyl)amine structure
858523-65-6 structure
Product Name:2-(dimethylamino)-1-phenylethyl(methyl)amine
CAS No:858523-65-6
MF:C11H18N2
MW:178.274022579193
CID:2137092
PubChem ID:3832566
Update Time:2025-04-21

2-(dimethylamino)-1-phenylethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • N1,N2,N2-trimethyl-1-phenyl-1,2-Ethanediamine
    • N,N',N'-trimethyl-1-phenylethane-1,2-diamine
    • 2-(dimethylamino)-1-phenylethyl(methyl)amine
    • (2-(Dimethylamino)-1-phenylethyl)(methyl)amine
    • DA-41135
    • [2-(METHYLAMINO)-2-PHENYLETHYL]DIMETHYLAMINE
    • AR3965
    • MFCD01862529
    • (2-(methylamino)-2-phenylethyl)dimethylamine
    • EN300-1694190
    • [2-(DIMETHYLAMINO)-1-PHENYLETHYL](METHYL)AMINE
    • 858523-65-6
    • 819-807-1
    • SCHEMBL1541482
    • DTXSID30397051
    • AKOS009082879
    • IJB52365
    • N1,N2,N2-trimethyl-1-phenylethane-1,2-diamine
    • MDL: MFCD01862529
    • Inchi: 1S/C11H18N2/c1-12-11(9-13(2)3)10-7-5-4-6-8-10/h4-8,11-12H,9H2,1-3H3
    • InChI Key: MKQJYCPIRLKEPN-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC(C1C=CC=CC=1)NC

Computed Properties

  • Exact Mass: 178.146998583Da
  • Monoisotopic Mass: 178.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 15.3Ų

2-(dimethylamino)-1-phenylethyl(methyl)amine Pricemore >>

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